Cas no 10173-62-3 (1,2-Benzenediamine,4-methyl-N2-[(2-nitrophenyl)methylene]-)

• Product Name: 1,2-Benzenediamine,4-methyl-N2-[(2-nitrophenyl)methylene]-
• CAS No: 10173-62-3
• MF: C₁₄H₁₃N₃O₂
• MW: 255.271922826767
• CID: 145258
• PubChem ID: 278858
• Update Time: 2025-04-19

1,2-Benzenediamine,4-methyl-N2-[(2-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine,4-methyl-N2-[(2-nitrophenyl)methylene]-
• 4-methyl-2-[(2-nitrophenyl)methylideneamino]aniline
• 1-Amino-4-methyl-2-(2-nitro-benzylidenamino)-benzol
• 4-methyl-n2-[(e)-(2-nitrophenyl)methylidene]benzene-1,2-diamine
• AC1L5OZ7
• AC1Q213V
• AR-1G3746
• NSC128798
• NSC-128798
• 10173-62-3
• DTXSID20299217

• Inchi： 1S/C14H13N3O2/c1-10-6-7-12(15)13(8-10)16-9-11-4-2-3-5-14(11)17(18)19/h2-9H,15H2,1H3/b16-9+
• InChI Key： ROHYQHUCDZRZDN-CXUHLZMHSA-N
• SMILES： [O-][N+](C1C=CC=CC=1/C=N/C1C=C(C)C=CC=1N)=O

Computed Properties

• Exact Mass: 255.10089
• Monoisotopic Mass: 255.101
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 84.2Ų

Experimental Properties

• Density: 1.23
• Boiling Point: 490.2°C at 760 mmHg
• Flash Point: 250.3°C
• Refractive Index: 1.616
• PSA: 81.52
• LogP: 4.34040